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Compound of Interest

Compound Name:
2-Chloro-7-fluoroquinoline-3-

carboxaldehyde

CAS No.: 745830-16-4

Cat. No.: B1365298

Get Quote

An In-Depth Technical Guide to: 2-Chloro-7-fluoroquinoline-3-carboxaldehyde (CAS

745830-16-4)[1]

Executive Summary: The Bifunctional
Pharmacophore
2-Chloro-7-fluoroquinoline-3-carboxaldehyde (CAS 745830-16-4) is a high-value

heterocyclic scaffold predominantly used in the synthesis of advanced medicinal agents. It

belongs to the class of haloquinoline-3-carbaldehydes, which are celebrated as "privileged

structures" in drug discovery due to their ability to engage multiple biological targets, including

kinases (e.g., Pim-1), DNA gyrase, and topoisomerase enzymes.

This molecule is defined by three strategic reactive centers:

C3-Formyl Group (-CHO): A versatile electrophile for condensation reactions (Knoevenagel,

Wittig, Schiff base formation).
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C2-Chloro Substituent (-Cl): An activated leaving group primed for Nucleophilic Aromatic

Substitution (

), allowing the introduction of diverse amines, thiols, or alkoxides.

C7-Fluoro Moiety (-F): A metabolic blocker that enhances lipophilicity and prevents oxidative

metabolism at the sensitive C7 position, a common liability in quinoline drugs.

Chemical Identity & Physical Properties
Property Specification

CAS Number 745830-16-4

IUPAC Name 2-Chloro-7-fluoroquinoline-3-carbaldehyde

Molecular Formula

Molecular Weight 209.60 g/mol

Appearance Pale yellow to off-white solid

Melting Point 148–152 °C (Typical range for pure polymorphs)

Solubility
Soluble in DMSO, DMF, CHCl3; Sparingly

soluble in EtOH; Insoluble in

Functional Class
Heterocyclic Electrophile / Fluoroquinolone

Precursor

Synthetic Architecture: The Meth-Cohn Vilsmeier-
Haack Protocol
The industrial and laboratory standard for synthesizing this compound is the Meth-Cohn

approach, utilizing a Vilsmeier-Haack cyclization. This method is preferred over the Friedländer

synthesis due to its operational simplicity and the ready availability of acetanilide precursors.

Reaction Mechanism & Regioselectivity
The synthesis begins with 3-fluoroacetanilide. A critical aspect of this protocol is regiocontrol.
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Substrate:N-(3-fluorophenyl)acetamide.

Reagent:ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-

inserted">

/ DMF (Vilsmeier Reagent).[2][3][4]

Cyclization Logic: The Vilsmeier reagent attacks the amide carbonyl. The subsequent

intramolecular electrophilic aromatic substitution can theoretically occur at two positions

ortho to the nitrogen. However, cyclization occurs preferentially at the position para to the

fluorine atom (leading to the 7-fluoro isomer) rather than the sterically crowded position

between the nitrogen and fluorine (which would yield the 5-fluoro isomer).

Detailed Experimental Protocol
Step 1: Reagent Formation: In a dry round-bottom flask under inert atmosphere (

), charge Dimethylformamide (DMF) (3.0 equiv). Cool to 0–5 °C. Dropwise add Phosphoryl
Chloride (

) (7.0 equiv). Caution: Highly Exothermic. Stir for 30 min to generate the chloroiminium salt.

Step 2: Addition: Add N-(3-fluorophenyl)acetamide (1.0 equiv) portion-wise to the cold

Vilsmeier reagent.

Step 3: Cyclization: Heat the mixture to 85–95 °C for 4–6 hours. Monitor by TLC (30%

EtOAc/Hexane). The solution will darken as the quinoline core forms.

Step 4: Quenching & Hydrolysis: Pour the reaction mixture onto crushed ice (approx. 10x

volume). Stir vigorously. The iminium intermediate hydrolyzes to the aldehyde. Neutralize

carefully with saturated

or

to pH 7–8.

Step 5: Isolation: The product precipitates as a pale yellow solid. Filter, wash with copious

water, and dry.
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Step 6: Purification: Recrystallize from hot Ethyl Acetate or Ethanol to remove trace 5-fluoro

regioisomer.

Visualization of Synthesis Pathway
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Caption: The Meth-Cohn Vilsmeier-Haack cascade transforming 3-fluoroacetanilide into the

target scaffold.

Divergent Reactivity & Functionalization[7]
The power of CAS 745830-16-4 lies in its orthogonal reactivity. The C2-Chloro and C3-Formyl

groups can be manipulated independently to create massive libraries of bioactive compounds.

C2-Chlorine Displacement ( )
The chlorine at C2 is activated by the adjacent ring nitrogen (an electron sink).

Nucleophiles: Primary/secondary amines, hydrazines, thiols.

Conditions: Reflux in ethanol or DMF with a base (

or

).

Application: This is the primary vector for introducing solubility-enhancing groups (e.g.,

piperazines) seen in fluoroquinolone antibiotics.

C3-Formyl Derivatization
The aldehyde is a handle for carbon-carbon or carbon-nitrogen bond formation.
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Knoevenagel Condensation: Reaction with malononitrile or ethyl cyanoacetate yields

acrylonitriles (potential anticancer agents).

Schiff Bases: Reaction with anilines yields imines, often reduced to secondary amines.

Oxidation: Conversion to 2-chloro-7-fluoroquinoline-3-carboxylic acid (precursor to tricyclic

systems).

Reactivity Map
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Caption: Orthogonal functionalization pathways for library generation.

Safety & Handling (GHS Standards)
As a halogenated aldehyde, this compound requires strict adherence to safety protocols.

Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5]
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Handling Protocol:

Work within a certified chemical fume hood.

Avoid contact with strong oxidizing agents and strong bases.

Storage: Store under inert gas (

or Ar) at 2–8 °C. Aldehydes are prone to autoxidation to carboxylic acids upon prolonged
exposure to air.

References
Meth-Cohn, O., & Narine, B. (1978). A Versatile New Synthesis of Quinolines and Related

Fused Pyridines. Tetrahedron Letters, 19(23), 2045-2048. Link

Sigma-Aldrich. (2024).[6] Product Specification: 2-Chloro-7-fluoroquinoline-3-
carboxaldehyde (CAS 745830-16-4).[1][6] Link

BOC Sciences. (2024). 2-Chloro-7-fluoroquinoline-3-carboxaldehyde Technical Data

Sheet. Link

Muscia, G. C., et al. (2011). Synthesis and antitubercular activity of new 2-chloro-3-
formylquinoline derivatives. Bioorganic & Medicinal Chemistry Letters, 21(18), 5304-5306.

National Center for Biotechnology Information (NCBI). PubChem Compound Summary for

CID 329773464. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.ijpcbs.com/articles/review-article-on-vilsmeierhaack-reaction.pdf
https://www.researchgate.net/publication/237982621_Vilsmeier-Haack_Reagent_A_Facile_Synthesis_of_2-Chloro-3-formylquinolines_from_N-Arylacetamides_and_Transformation_into_Different_Functionalities
https://www.fishersci.ca/shop/products/2-chloroquinoline-3-carboxaldehyde-98-thermo-scientific/AAH2713303
https://www.fishersci.ca/shop/products/2-chloroquinoline-3-carboxaldehyde-98-thermo-scientific/AAH2713303
https://www.sigmaaldrich.com/HK/zh/product/aldrich/bbo000138
https://www.benchchem.com/product/b1365298/docs#2-chloro-7-fluoroquinoline-3-carboxaldehyde-cas-number
https://www.benchchem.com/product/b1365298/docs#2-chloro-7-fluoroquinoline-3-carboxaldehyde-cas-number
https://www.benchchem.com/product/b1365298/docs#2-chloro-7-fluoroquinoline-3-carboxaldehyde-cas-number
https://www.benchchem.com/product/b1365298/docs#2-chloro-7-fluoroquinoline-3-carboxaldehyde-cas-number
https://www.benchchem.com/product/b1365298?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1365298?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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